2-Chloro-N-(5,6,7,8-tetrahydroindolizin-7-yl)acetamide

• IUPAC Name: 2-chloro-N-(5,6,7,8-tetrahydroindolizin-7-yl)acetamide
• InChI: InChI=1S/C10H13ClN2O/c11-7-10(14)12-8-3-5-13-4-1-2-9(13)6-8/h1-2,4,8H,3,5-7H2,(H,12,14)
• InChI Key: LEOJIRQZBGRTGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CC=C2CC1NC(=O)CCl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol

Description

The compound “2-Chloro-N-(5,6,7,8-tetrahydroindolizin-7-yl)acetamide” is a derivative of indolizine, which is a nitrogen-containing heterocyclic compound. The “2-Chloro” indicates the presence of a chlorine atom at the 2nd position of the indolizine ring, and the “N-(5,6,7,8-tetrahydroindolizin-7-yl)acetamide” suggests an acetamide group attached to the nitrogen atom of the indolizine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indolizine ring, which is a bicyclic structure consisting of a pyridine ring fused with a pyrrole ring. The chlorine atom and the acetamide group would be attached at the specified positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups and overall structure. For example, the presence of the chlorine atom might increase the compound’s reactivity, while the acetamide group could influence its polarity and hydrogen bonding potential.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information about the biological activity of this compound, it’s not possible to provide a mechanism of action.

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its reactivity and stability, and developing methods for its synthesis.